Cas no 733030-91-6 (ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate)

• Product Name: ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate
• CAS No: 733030-91-6
• MF: C₁₃H₂₁NO₂S
• MW: 255.376342535019
• CID: 3106500
• PubChem ID: 3867672
• Update Time: 2025-05-24

ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate
• AKOS008967103
• SR-01000049294
• G35992
• ethyl2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate
• SR-01000049294-1
• IEB03091
• 733030-91-6
• Z56960259
• EN300-07826

• Inchi： 1S/C13H21NO2S/c1-5-8(3)7-10-9(4)17-12(14)11(10)13(15)16-6-2/h8H,5-7,14H2,1-4H3
• InChI Key： NBUBHTUMNPLCSZ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1C)CC(C)CC)N

Computed Properties

• Exact Mass: 255.12930009Da
• Monoisotopic Mass: 255.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 80.6Ų

Additional information on ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate

Comprehensive Overview of Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate (CAS No. 733030-91-6)

Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate (CAS No. 733030-91-6) is a specialized organic compound belonging to the thiophene derivative family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The thiophene core, combined with functional groups like ethyl carboxylate and amino substituents, makes it a versatile intermediate for synthetic chemistry.

In the context of current research trends, ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate is often explored for its role in drug discovery. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are prevalent in many FDA-approved drugs. The compound's CAS number 733030-91-6 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in modern organic synthesis.

One of the most discussed topics in the scientific community is the green synthesis of such compounds. With growing environmental concerns, chemists are actively seeking sustainable methods to produce thiophene derivatives like CAS 733030-91-6. Techniques such as microwave-assisted synthesis and catalysis are being investigated to reduce waste and improve yields. This aligns with the broader industry shift toward green chemistry principles.

Another area of interest is the compound's potential in material science. Thiophene-based molecules are known for their electronic properties, making them candidates for organic semiconductors and conductive polymers. The ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate structure, with its electron-donating and electron-withdrawing groups, could be tailored for specific applications in optoelectronics or solar cells.

From a commercial perspective, the demand for CAS 733030-91-6 is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals often list this compound as part of their catalog, catering to pharmaceutical and agrochemical developers. Its IUPAC name and CAS number are critical identifiers for procurement and regulatory compliance.

In summary, ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate (CAS No. 733030-91-6) is a multifaceted compound with broad applications in research and industry. Its relevance to drug discovery, green chemistry, and advanced materials ensures its continued importance in scientific and commercial spheres. As innovation progresses, this thiophene derivative is likely to remain a focal point for interdisciplinary studies.